Cas no 148546-84-3 (Methyl 3,4-dimethoxy-5-nitrobenzoate)

• Product Name: Methyl 3,4-dimethoxy-5-nitrobenzoate
• CAS No: 148546-84-3
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• MDL: MFCD12412142
• CID: 1323832
• PubChem ID: 18958768
• Update Time: 2025-04-20

Methyl 3,4-dimethoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-dimethoxy-5-nitro-, methyl ester
• AKOS005829075
• CS-0315149
• LS-08925
• 148546-84-3
• SCHEMBL8462586
• STL433202
• CRSPPWMPFLPNON-UHFFFAOYSA-N
• Methyl 3,4-dimethoxy-5-nitrobenzoate
• ALBB-026267
• Methyl3,4-dimethoxy-5-nitrobenzoate
• MFCD12412142

• MDL： MFCD12412142
• Inchi： 1S/C10H11NO6/c1-15-8-5-6(10(12)17-3)4-7(11(13)14)9(8)16-2/h4-5H,1-3H3
• InChI Key： CRSPPWMPFLPNON-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)OC)=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 241.05863
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 87.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives